Cas no 4940-11-8 (Ethyl maltol)

Ethyl maltol (C₇H₈O₃) is a synthetic flavor enhancer and sweetening agent, chemically related to maltol but with approximately 4–6 times the potency. It is widely used in food, beverage, and fragrance industries due to its ability to impart a sweet, caramel-like aroma and enhance overall flavor profiles. Ethyl maltol exhibits excellent stability under high temperatures, making it suitable for baked goods and thermally processed products. Its low odor threshold ensures effectiveness at minimal concentrations. The compound is also employed in pharmaceuticals and tobacco to mask bitterness. Ethyl maltol is generally recognized as safe (GRAS) by regulatory authorities when used within specified limits.
Ethyl maltol structure
Ethyl maltol structure
Product Name:Ethyl maltol
CAS No:4940-11-8
MF:C7H8O3
MW:140.1366
MDL:MFCD00059795
CID:45429
PubChem ID:21059
Update Time:2025-10-21

Ethyl maltol Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-3-hydroxy-4H-pyran-4-one
    • 2-ethyl-3-hydroxy-4h-pyran-4-on
    • 2-ethylpyromeconicacid
    • 4H-Pyran-4-one,2-ethyl-3-hydroxy-
    • veltolplus
    • ETHYL MALTOL
    • FEMA 3487
    • 2-ETHYL-3-HYDROXY-4-PYRONE
    • 3-Hydroxy-2-ethyl-4-pyrone
    • ethylmaltol
    • Veltol plus
    • 2-Ethylpyromeconic acid
    • 4H-PYRAN-4-ONE, 2-ETHYL-3-HYDROXY-
    • 3-Hydroxy-2-ethyl-1,4-pyrone
    • 2-Ethyl pyromeconic acid
    • 3-Hydroxy-2-ethyl-4H-pyran-4-one
    • 2-ethyl-3-hydroxypyran-4-one
    • FEMA No. 3487
    • 3-Hydroxy-2-ethyl-gamma-pyrone
    • 2-Ethyl-3-hydroxy-pyran-4-one
    • YIKYNHJUKRTCJL-UHFFFAOYSA-N
    • L6Q8K29L05
    • NSC638851
    • E637
    • Maltol-ethyl
    • Ethy
    • Ethyl maltol
    • MDL: MFCD00059795
    • Inchi: 1S/C7H8O3/c1-2-6-7(9)5(8)3-4-10-6/h3-4,9H,2H2,1H3
    • InChI Key: YIKYNHJUKRTCJL-UHFFFAOYSA-N
    • SMILES: O1C([H])=C([H])C(C(=C1C([H])([H])C([H])([H])[H])O[H])=O
    • BRN: 1618110

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White crystalline powder with persistent caramel and fruit aroma and sweet taste
  • Density: 1.1624 (rough estimate)
  • Melting Point: 85-95 °C (lit.)
  • Boiling Point: 196.62°C (rough estimate)
  • Flash Point: 124.8±20.8 °C
  • Refractive Index: 1.4850 (estimate)
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 50.44000
  • LogP: 0.90780
  • Merck: 3824
  • FEMA: 3487
  • Solubility: 1g of the product is dissolved in about 55ml of water, 10ml of ethanol, 17ml of propylene glycol or 5ml of chloroform
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Ethyl maltol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S36
  • RTECS:UQ0840000
  • Hazardous Material Identification: Xn
  • Toxicity:LD50 orally in male mice, male rats, female rats, chicks (mg/kg): 780, 1150, 1200, 1270 (Gralla)
  • Storage Condition:Store at room temperature
  • Risk Phrases:R22
  • Safety Term:S36

Ethyl maltol Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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